Cas no 372498-50-5 (3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde)

3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde structure

372498-50-5 structure

Product Name:3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde

CAS No:372498-50-5

Molecular Formula:C₁₉H₂₁ClO₃

Molecular Weight:332.8212

MDL:MFCD01943707

CID:2952194

PubChem ID:590872

3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde Properties

Names and Identifiers

- 苯甲醛,3-(4-氯-2-异丙基-5-甲基苯氧基甲基)-4-甲氧基-
- 3-((4-chloro-2-isopropyl-5-methylphenoxy)methyl)-4-methoxybenzaldehyde
- 3-[(4-chloro-5-methyl-2-propan-2-ylphenoxy)methyl]-4-methoxybenzaldehyde
- 3-{[4-chloro-5-methyl-2-(propan-2-yl)phenoxy]methyl}-4-methoxybenzaldehyde
- 3-[(4-Chloro-2-isopropyl-5-methylphenoxy)methyl]-4-methoxybenzaldehyde
- 3-(4-Chloro-2-isopropyl-5-methyl-phenoxymethyl)-4-methoxy-benzaldehyde
- Oprea1_039409
- BBL010633
- STK346890
- 3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde
- CS-0273807
- 3-[(4-Chloro-2-isopropyl-5-methylphenoxy)methyl]-4-methoxybenzaldehyde #
- AK-968/41018710
- EN300-227627
- benzaldehyde, 3-[[4-chloro-5-methyl-2-(1-methylethyl)phenoxy]methyl]-4-methoxy-
- VS-02596
- MFCD01943707
- Benzaldehyde, 3-(4-chloro-2-isopropyl-5-methylphenoxymethyl)-4-methoxy-
- C19H21ClO3
- 372498-50-5
- BSWWEPRBROHIFH-UHFFFAOYSA-N
- Z275169818
- 3-(4-CHLORO-2-ISOPROPYL-5-METHYLPHENOXYMETHYL)-4-METHOXYBENZALDEHYDE
- 3-[(4-Chloro-2-isopropyl-5-methylphenoxy)-methyl]-4-methoxybenzaldehyde
- ALBB-020650
- AKOS000304080
- MDL： MFCD01943707
- InChIKey： BSWWEPRBROHIFH-UHFFFAOYSA-N
- Inchi： 1S/C19H21ClO3/c1-12(2)16-9-17(20)13(3)7-19(16)23-11-15-8-14(10-21)5-6-18(15)22-4/h5-10,12H,11H2,1-4H3
- SMILES： ClC1C(C([H])([H])[H])=C([H])C(=C(C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])C1C([H])=C(C([H])=O)C([H])=C([H])C=1OC([H])([H])[H]

Computed Properties

Exact Mass: 332.1179222Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 332.1179222Da
Heavy Atom Count: 23
Complexity: 374
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 35.5

3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CRYE-50mg	3-(4-CHLORO-2-ISOPROPYL-5-METHYL-PHENOXYMETHYL)-4-METHOXY-BENZALDEHYDE	372498-50-5	95%	50mg	$111.00
A2B Chem LLC	AF95302-50mg	3-((4-Chloro-2-isopropyl-5-methylphenoxy)methyl)-4-methoxybenzaldehyde	372498-50-5	95%	50mg	$250.00	2024-04-20
abcr	AB376670-500 mg	3-{[4-Chloro-5-methyl-2-(propan-2-yl)phenoxy]methyl}-4-methoxybenzaldehyde	372498-50-5		500mg	€167.50	2023-04-25
Ambeed	A336367-1g	3-((4-Chloro-2-isopropyl-5-methylphenoxy)methyl)-4-methoxybenzaldehyde	372498-50-5	95+%	1g	$583.0
Crysdot LLC	CD12077779-1g	3-((4-Chloro-2-isopropyl-5-methylphenoxy)methyl)-4-methoxybenzaldehyde	372498-50-5	95+%	1g	$577
Enamine	EN300-227627-0.05g	3-{[4-chloro-5-methyl-2-(propan-2-yl)phenoxy]methyl}-4-methoxybenzaldehyde	372498-50-5	95%	0.05g	$42.0	2024-06-20
Fluorochem	031435-1g	3-(4-Chloro-2-isopropyl-5-methyl-phenoxymethyl)-4-methoxy-benzaldehyde	372498-50-5		1g	￡210.00	2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1344477-50mg	3-((4-Chloro-2-isopropyl-5-methylphenoxy)methyl)-4-methoxybenzaldehyde	372498-50-5	95+%	50mg	￥1728.00

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Amadis Chemical Company Limited

(CAS:372498-50-5)3-{4-chloro-5-methyl-2-(propan-2-yl)phenoxymethyl}-4-methoxybenzaldehyde

Purity:99%

Quantity:1g

Price($):525.0